Cas no 17533-18-5 (Phenanthrene, 9,10-dibromo-9,10-dihydro-)

Phenanthrene, 9,10-dibromo-9,10-dihydro- structure

17533-18-5 structure

Product Name:Phenanthrene, 9,10-dibromo-9,10-dihydro-

CAS No:17533-18-5

Molecular Formula:C₁₄H₁₀Br₂

Molecular Weight:338.037202358246

CID:6637830

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Phenanthrene, 9,10-dibromo-9,10-dihydro- Properties

Names and Identifiers

- Phenanthrene, 9,10-dibromo-9,10-dihydro-
- InChIKey： GUGVNNOKWLXXDN-UHFFFAOYSA-N
- Inchi： 1S/C14H10Br2/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)16/h1-8,13-14H
- SMILES： C1=C2C(C3=C(C(Br)C2Br)C=CC=C3)=CC=C1

Experimental Properties

Boiling Point: 385.3±42.0 °C(Predicted)
Melting Point: 96-97 °C
Density: 1.735±0.06 g/cm3(Predicted)

Phenanthrene, 9,10-dibromo-9,10-dihydro- Related Literature

1. Back cover

Chem. Commun., 2015,51, 13422-13422
2. An acoustofluidic device for efficient mixing over a wide range of flow rates†

Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
3. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
4. Accuracy and limitations of second-order many-body perturbation theory for predicting vertical detachment energies of solvated-electron clusters†

John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
5. Determination of cellulase colocalization on cellulose fiber with quantitative FRET measured by acceptor photobleaching and spectrally unmixing fluorescence microscopy

Liqun Wang,Yiqing Wang,Arthur J. Ragauskas Analyst, 2012,137, 1319-1324
6. Computational identification of natural product inhibitors against EGFR double mutant (T790M/L858R) by integrating ADMET, machine learning, molecular docking and a dynamics approach†

Subhash M. Agarwal,Prajwal Nandekar,Ravi Saini RSC Adv., 2022,12, 16779-16789
7. Membrane-tethered activation design of a photosensitizer boosts systemic antitumor immunity via pyroptosis†

Pei Lu,Xianjun Liu,Xia Chu,Fenglin Wang,Jian-Hui Jiang Chem. Sci., 2023,14, 2562-2571
8. Comparison of cell disruption techniques prior to lipid extraction from Scenedesmus sp. slurries for biodiesel production using liquid CO2

P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
9. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†

Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
10. Front cover

New J. Chem., 2014,38, 2709-2709

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